Cas no 1806642-92-1 (4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid)

• Product Name: 4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid
• CAS No: 1806642-92-1
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5005068
• Update Time: 2025-05-23

4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid

• Inchi： 1S/C12H13ClO3/c1-8-4-9(5-12(15)16)2-3-10(8)6-11(14)7-13/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： YJSQHRYPPNRKAW-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(CC(=O)O)=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2
• Topological Polar Surface Area: 54.4

Additional information on 4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid

Comprehensive Analysis of 4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid (CAS No. 1806642-92-1): Properties, Applications, and Industry Insights

4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid (CAS No. 1806642-92-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. With its unique molecular structure featuring a chloro and ketone functional group, this compound serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid" or "CAS 1806642-92-1 applications", highlighting its relevance in modern chemistry.

The compound’s phenylacetic acid backbone makes it a versatile building block for drug development, particularly in non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact. Questions such as "How to purify 4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid?" or "Solubility of CAS 1806642-92-1 in organic solvents" reflect the practical challenges addressed in laboratories worldwide.

From a structural perspective, the presence of both 3-methyl and 2-oxopropyl substituents enhances its reactivity, enabling diverse derivatization pathways. This aligns with the growing demand for custom synthesis and high-value intermediates in the pharmaceutical sector. Searches for "4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid suppliers" or "CAS 1806642-92-1 price trends" underscore its commercial significance.

In analytical applications, 4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid is often characterized via HPLC, NMR, and mass spectrometry, ensuring purity and consistency for end-use. The compound’s stability under controlled conditions makes it suitable for long-term storage, a topic frequently queried as "Storage conditions for CAS 1806642-92-1". Additionally, its role in peptide coupling reactions and enzyme inhibition studies has been explored in recent publications.

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In conclusion, 4-(3-Chloro-2-oxopropyl)-3-methylphenylacetic acid (CAS No. 1806642-92-1) exemplifies the synergy between innovation and industrial applicability. Its multifaceted role in pharmaceutical intermediates, material science, and research tools ensures its continued prominence in scientific and commercial domains.